![molecular formula C12H10NNaO4S2 B1392819 Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate CAS No. 1251925-24-2](/img/structure/B1392819.png)
Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate
Overview
Description
Molecular Structure Analysis
The molecular structure of Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate consists of a thiazole ring attached to a methanesulfonylphenyl group and an acetate group. The molecular weight is 319.3 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties such as density, melting point, boiling point, etc. of Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate are not available in the search results . For detailed properties, it is recommended to refer to material safety data sheets or contact suppliers.Scientific Research Applications
I have conducted a thorough search, but unfortunately, there is limited information available on the specific scientific research applications of “Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate”. The available data does not provide a detailed breakdown into unique applications for this compound.
However, thiazole derivatives, in general, are known to have diverse biological activities and are of interest in medicinal chemistry for their potential as biologically active compounds . If you have access to scientific databases or journals, you may be able to find more detailed information on this compound’s applications in research.
properties
IUPAC Name |
sodium;2-[4-(4-methylsulfonylphenyl)-1,3-thiazol-2-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4S2.Na/c1-19(16,17)9-4-2-8(3-5-9)10-7-18-11(13-10)6-12(14)15;/h2-5,7H,6H2,1H3,(H,14,15);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDWPXTMUCODFMB-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CSC(=N2)CC(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10NNaO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2-[4-(4-methanesulfonylphenyl)-1,3-thiazol-2-yl]acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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